Cas no 2228900-04-5 (methyl 2-hydroxy-3-(1H-indol-5-yl)propanoate)

• Product Name: methyl 2-hydroxy-3-(1H-indol-5-yl)propanoate
• CAS No: 2228900-04-5
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 6056414
• PubChem ID: 165766329
• Update Time: 2025-07-18

methyl 2-hydroxy-3-(1H-indol-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-3-(1H-indol-5-yl)propanoate
• 2228900-04-5
• EN300-1791519

• Inchi： 1S/C12H13NO3/c1-16-12(15)11(14)7-8-2-3-10-9(6-8)4-5-13-10/h2-6,11,13-14H,7H2,1H3
• InChI Key： MBLSFFOZUSBXNW-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)CC1C=CC2=C(C=CN2)C=1

Computed Properties

• Exact Mass: 219.08954328g/mol
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 62.3Ų

Additional information on methyl 2-hydroxy-3-(1H-indol-5-yl)propanoate

Recent Advances in the Study of Methyl 2-Hydroxy-3-(1H-Indol-5-yl)Propanoate (CAS: 2228900-04-5)

Methyl 2-hydroxy-3-(1H-indol-5-yl)propanoate (CAS: 2228900-04-5) is a synthetic indole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, particularly those targeting neurological and inflammatory disorders. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug development.

One of the most notable advancements in the study of methyl 2-hydroxy-3-(1H-indol-5-yl)propanoate is its application in the synthesis of novel serotonin receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound serves as a versatile building block for the development of selective 5-HT_2A receptor antagonists, which are being investigated for their potential in treating schizophrenia and other psychiatric disorders. The study utilized a combination of computational modeling and in vitro assays to optimize the compound's binding affinity and selectivity, yielding promising results.

In addition to its role in neurological research, methyl 2-hydroxy-3-(1H-indol-5-yl)propanoate has also been investigated for its anti-inflammatory properties. A recent preprint on bioRxiv reported that derivatives of this compound exhibit potent inhibitory effects on the NF-κB signaling pathway, a key regulator of inflammatory responses. The researchers synthesized a series of analogs and evaluated their efficacy in murine models of colitis, observing significant reductions in pro-inflammatory cytokine levels. These findings suggest potential applications in the treatment of chronic inflammatory diseases such as Crohn's disease and rheumatoid arthritis.

The compound's chemical stability and synthetic accessibility have also been subjects of recent research. A 2024 paper in Organic Letters detailed an improved synthetic route for methyl 2-hydroxy-3-(1H-indol-5-yl)propanoate, employing a catalytic asymmetric hydrogenation strategy to achieve high enantiomeric purity. This advancement is particularly significant for the scalable production of the compound, addressing previous challenges related to yield and stereochemical control.

Despite these promising developments, challenges remain in the clinical translation of methyl 2-hydroxy-3-(1H-indol-5-yl)propanoate-based therapeutics. Pharmacokinetic studies have indicated limited oral bioavailability, prompting ongoing research into prodrug strategies and formulation optimization. Furthermore, the compound's potential off-target effects and long-term safety profile require further investigation through preclinical and clinical trials.

In conclusion, methyl 2-hydroxy-3-(1H-indol-5-yl)propanoate (CAS: 2228900-04-5) represents a promising scaffold for the development of novel therapeutics targeting neurological and inflammatory disorders. Recent studies have expanded our understanding of its biological activities and synthetic potential, paving the way for future drug discovery efforts. Continued research into its pharmacokinetic properties and therapeutic efficacy will be critical for realizing its full clinical potential.